Cas no 325978-89-0 (N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 325978-89-0
• MF: C₂₃H₂₅N₃O₃S₂
• MW: 455.592902898788
• CID: 5993973
• PubChem ID: 3430974
• Update Time: 2025-05-19

N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide
• N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide
• Benzamide, N-[4-(3,4-dimethylphenyl)-2-thiazolyl]-4-(1-piperidinylsulfonyl)-
• F0011-0373
• AKOS003629181
• N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-4-(piperidine-1-sulfonyl)benzamide
• SR-01000393346
• 325978-89-0
• SR-01000393346-1
• N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-4-piperidin-1-ylsulfonylbenzamide
• EU-0033927
• Oprea1_833728
• AB00666683-01
• CHEMBL4845792

• Inchi： 1S/C23H25N3O3S2/c1-16-6-7-19(14-17(16)2)21-15-30-23(24-21)25-22(27)18-8-10-20(11-9-18)31(28,29)26-12-4-3-5-13-26/h6-11,14-15H,3-5,12-13H2,1-2H3,(H,24,25,27)
• InChI Key： UZCOFHJKPQBMGD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)C(C)=C2)=CS1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 455.13373402g/mol
• Monoisotopic Mass: 455.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• pka: 6.59±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide

N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 325978-89-0): An Overview

N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 325978-89-0) is a complex organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to by its systematic name, is a member of the thiazole class and features a unique combination of aromatic and heterocyclic moieties. The presence of the 3,4-dimethylphenyl and piperidine-1-sulfonyl groups imparts distinct chemical and biological properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide is characterized by a central benzamide core linked to a thiazole ring and substituted with a dimethylphenyl group and a piperidine sulfonyl moiety. This intricate arrangement contributes to its stability and reactivity in various chemical environments. The compound's molecular formula is C₂₆H₂₈N₂O₂S₂, with a molecular weight of approximately 476.65 g/mol.

In recent years, there has been growing interest in the pharmacological properties of thiazole derivatives, particularly in their potential as therapeutic agents. Studies have shown that compounds like N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to the compound's ability to modulate key biological pathways and interact with specific cellular targets.

One of the notable applications of N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide is in the treatment of inflammatory diseases. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs, which could offer improved efficacy and reduced side effects compared to existing treatments.

In the realm of cancer research, N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide has shown promise as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. Additionally, the compound has been found to enhance the sensitivity of cancer cells to conventional chemotherapy drugs, potentially improving treatment outcomes for patients.

The neuroprotective properties of N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide have also been explored in several studies. It has been shown to exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could be developed into novel therapeutic agents for the treatment of neurological disorders.

Beyond its therapeutic applications, N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide has also been studied for its potential use in diagnostic imaging. The unique chemical structure of this compound allows it to be labeled with radioisotopes or fluorescent markers, making it suitable for use in imaging techniques such as positron emission tomography (PET) and fluorescence microscopy. This could facilitate the early detection and monitoring of various diseases.

The synthesis of N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the thiazole ring through a cyclization reaction involving a thiourea derivative and an appropriate aldehyde or ketone. Subsequent steps include the introduction of the dimethylphenyl group via electrophilic aromatic substitution and the attachment of the piperidine sulfonyl moiety through sulfonation reactions. The overall synthetic route is designed to optimize yield and purity while minimizing potential side reactions.

In conclusion, N-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 325978-89-0) is a multifaceted compound with significant potential in various areas of pharmaceutical research and development. Its unique chemical structure confers a range of biological activities that make it an attractive candidate for further investigation. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in the development of innovative therapeutic strategies.